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Compound Focus: 3,5-Dimethoxybenzaldehyde

CAS No.: 7311-34-4

Cat. No.: S749997

Get Quote

Physicochemical Properties of 3,5-
Dimethoxybenzaldehyde

Successful recrystallization starts with understanding the compound's key properties, which guide solvent

selection and the experimental setup.

Property Value Relevance to Recrystallization

Molecular
Formula

C9H10O3 -

Molecular
Weight

166.17 g/mol [1] -

CAS Number 7311-34-4 [1] [2] -

Melting Point 44-48 °C [2] A key indicator of purity; pure crystals should melt
sharply within this range.

Boiling Point 276.5 °C (at 760 mmHg)
[1]

Determines the safe maximum temperature for heating
during dissolution.
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Property Value Relevance to Recrystallization

Appearance White to off-white solid
powder [1]

-

Solvent Selection & Experimental Protocol

The ideal recrystallization solvent should dissolve the compound poorly at room temperature but readily

when hot.

Solvent Selection Guide

Based on general solubility data and successful recrystallization examples of closely related compounds,

here are potential solvents to investigate [1] [3].

Solvent
Suitability for
Single-Solvent
Method

Rationale and Considerations

Ethanol Highly Promising A very common recrystallization solvent. Successful for the

closely related oxime derivative of 3,5-
dimethoxybenzaldehyde and similar compounds [4] [5].

Water Unlikely The compound has low aqueous solubility and a non-polar
aromatic ring system, making it a poor candidate [3].

Mixed Solvent
(Ethanol/Water)

Highly Promising If solubility in hot ethanol is too high, water can be added
as an "anti-solvent" to induce crystallization [3].

Single-Solvent Recrystallization Protocol

The following workflow outlines the core steps for purifying 3,5-dimethoxybenzaldehyde using a single

solvent like ethanol.
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Key Practice: Use Minimum Hot Solvent

Key Practice: Slow Cooling for Purity

Start with Crude Compound

1. Dissolution in Hot Solvent

2. Hot Gravity FiltrationAdd boiling solvent in small portions

3. Slow Cooling

4. Vacuum FiltrationCool to room temperature first

5. Drying Crystals

Obtain Pure Crystals

Swirl and heat between additions

Stop when solid just dissolves

Then place in ice bath for 15+ minutes

Click to download full resolution via product page

Detailed Steps:

Dissolution:

Place the crude 3,5-dimethoxybenzaldehyde in an Erlenmeyer flask and add a minimum
amount of the chosen hot (near boiling) solvent to just cover the solid [3].

Continue adding hot solvent in small portions (e.g., 2 mL at a time), with swirling and heating,
until the solid just completely dissolves [3]. Using the minimum amount is critical for high
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recovery.

Hot Gravity Filtration:

If the solution is colored, add a small spatula-tip of decolorizing charcoal (Norit) and swirl.
Caution: Do not add charcoal to a boiling solution.

Using a fluted filter paper in a pre-heated funnel, quickly filter the hot solution to remove
insoluble impurities or charcoal [3]. This step prevents these impurities from being incorporated

into the final crystals.

Crystallization:

Allow the filtrate to cool slowly to room temperature without disturbance [3]. Rushed cooling

leads to small crystals that trap impurities.
After reaching room temperature, further cool the mixture in an ice-water bath for at least 15

minutes to maximize crystal yield [3].

Collection and Washing:

Collect the crystals by vacuum filtration using a Büchner funnel.

Release the vacuum and wash the crystals with a small amount of ice-cold solvent to remove
adhered impurities, then reapply the vacuum [3].

Drying:

Allow the crystals to air-dry thoroughly on the filter or on a watch glass [6] [3]. The purity can be
confirmed by a melting point determination, expecting a sharp melting point near 44-48°C [2].

Troubleshooting FAQs

Problem Possible Cause Solution

No crystals form
after cooling.

Solution is not saturated; too
much solvent used. [3]

Boil off excess solvent to concentrate the solution
and re-cool. [3]

Crystallization is slow to
initiate.

Scratch the inside of the flask with a glass rod at
the air-solution interface to provide a nucleation

site. [3]
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Problem Possible Cause Solution

Crystals are oily
or form an oil.

Cooling too rapidly. [3] Re-dissolve the oil and allow it to cool much more
slowly.

The solution is
highly colored.

Colored impurities are
present.

Reheat the solution, add decolorizing charcoal,
and perform a hot gravity filtration. [3]

Crystals are very
small.

Rapid cooling or disturbance
during crystallization. [3]

Ensure slow cooling to room temperature before
icing, and do not agitate the solution during crystal

formation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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